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These application notes provide a comprehensive guide to the use of alfaxalone administered

subcutaneously for the induction and maintenance of anesthesia in mice. This document

includes detailed protocols, quantitative data from cited studies, and visual representations of

the mechanism of action and experimental workflow.

Introduction
Alfaxalone is a synthetic neuroactive steroid that induces anesthesia by modulating GABA-A

receptors.[1][2] Its formulation in a cyclodextrin vehicle has made it a popular anesthetic agent

in veterinary medicine due to its rapid onset, satisfactory muscle relaxation, and minimal

cardiovascular side effects at clinical doses.[3][4][5] While traditionally administered

intravenously, recent studies have explored the subcutaneous route in mice, demonstrating it to

be a viable and often safer alternative to intraperitoneal injections, particularly for surgical

procedures.[6][7][8][9] Subcutaneous administration has been associated with improved

survival rates in certain surgical models.[6][8][9]
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Alfaxalone primarily acts as a positive allosteric modulator of the gamma-aminobutyric acid

type A (GABA-A) receptor in the central nervous system.[1][2] At lower concentrations, it

enhances the effect of the inhibitory neurotransmitter GABA, leading to hyperpolarization of

neurons.[1][10] At higher concentrations, alfaxalone can directly act as a GABA agonist.[1][4]

[10] This dual mechanism results in profound sedation and anesthesia.
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Figure 1: Simplified signaling pathway of Alfaxalone's anesthetic action.

Quantitative Data Summary
The following tables summarize quantitative data from studies on subcutaneous alfaxalone

anesthesia in mice, often in combination with other agents like xylazine and buprenorphine.
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Table 1: Dose-Response of Subcutaneous Alfaxalone Combinations in Mice

Mouse
Strain

Alfaxalon
e Dose
(mg/kg)

Xylazine
Dose
(mg/kg)

Buprenor
phine
Dose
(mg/kg)

Duration
of
Surgical
Anesthes
ia (min)

Sex
Referenc
e

Crl:CFW(S

W)
40 10 0.1

42.0 ± 7.0

(3 of 5

mice)

Female [3]

Crl:CFW(S

W)
50 10 0.1 48.6 ± 4.7 Female [3]

Crl:CFW(S

W)
50 10 0.1 60.8 ± 9.6 Male [3]

C57Bl/6NC

rl
50 10 0.1 42.3 ± 11.2 Female [11]

C57Bl/6NC

rl
50 10 0.1 51.6 ± 12.3 Male [11]

NCr-

Foxn1nu
50 10 0.1 76.8 ± 32.5 Female [11]

NCr-

Foxn1nu
50 10 0.1 80.0 ± 1.2 Male [11]

NOD.Cg-

PrkdcSCID

Il2rgtm1Wjl

/SzJCr

50 10 0.1 56.0 ± 37.2 Female [11]

NOD.Cg-

PrkdcSCID

Il2rgtm1Wjl

/SzJCr

50 10 0.1 61.2 ± 10.2 Male [11]

Table 2: Anesthetic Induction and Recovery Parameters
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Mouse
Strain

Alfaxalo
ne Dose
(mg/kg)

Xylazine
Dose
(mg/kg)

Bupren
orphine
Dose
(mg/kg)

Time to
Loss of
Rightin
g Reflex
(min)

Time to
Recover
y (min)

Sex
Referen
ce

Crl:CFW(

SW)
40 10 0.1 < 3

54.8 ±

2.9
Female [3]

Note: Recovery is defined as the return of the righting reflex.

Experimental Protocols
Protocol 1: Subcutaneous Anesthesia with Alfaxalone,
Xylazine, and Buprenorphine for Surgical Procedures
This protocol is based on a study that found a combination of alfaxalone, xylazine, and

buprenorphine to be effective for surgical anesthesia in several mouse strains.[3][11]

Materials:

Alfaxalone (Alfaxan®, 10 mg/mL)

Xylazine (100 mg/mL)

Buprenorphine (0.3 mg/mL)

Sterile saline or sterile water for injection

1 mL sterile syringes

25-27 gauge sterile needles

Heating pad

Eye lubricant

Drug Preparation (Example for a 25g mouse):
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Calculate the required dose:

Alfaxalone: 50 mg/kg

Xylazine: 10 mg/kg

Buprenorphine: 0.1 mg/kg

Calculate the volume of each drug for a 25g mouse:

Alfaxalone: (50 mg/kg * 0.025 kg) / 10 mg/mL = 0.125 mL

Xylazine: (10 mg/kg * 0.025 kg) / 100 mg/mL = 0.0025 mL (dilution is necessary)

Buprenorphine: (0.1 mg/kg * 0.025 kg) / 0.3 mg/mL = 0.0083 mL (dilution is necessary)

Prepare dilutions for accurate dosing:

Xylazine Dilution (10 mg/mL): Dilute 0.1 mL of 100 mg/mL xylazine with 0.9 mL of sterile

saline. The new concentration is 10 mg/mL. The required volume is now (10 mg/kg * 0.025

kg) / 10 mg/mL = 0.025 mL.

Buprenorphine Dilution (0.03 mg/mL): Dilute 0.1 mL of 0.3 mg/mL buprenorphine with 0.9

mL of sterile saline. The new concentration is 0.03 mg/mL. The required volume is now

(0.1 mg/kg * 0.025 kg) / 0.03 mg/mL = 0.083 mL.

Combine the drugs into a single syringe. The total volume for a 25g mouse would be

approximately 0.125 mL (alfaxalone) + 0.025 mL (diluted xylazine) + 0.083 mL (diluted

buprenorphine) = 0.233 mL.

Anesthetic Procedure:

Weigh the mouse accurately to ensure correct drug dosage.

Draw up the calculated volume of the anesthetic cocktail into a 1 mL syringe with a 25-27

gauge needle.

Gently restrain the mouse and lift the skin over the dorsal midline (scruff) to create a tent.
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Insert the needle into the subcutaneous space at the base of the skin tent, being careful not

to puncture the underlying muscle.

Inject the entire volume of the anesthetic cocktail.

Place the mouse in a clean, warm cage and monitor for the onset of anesthesia. A heating

pad should be used to maintain body temperature.[12]

Apply a small amount of eye lubricant to prevent corneal drying.

Confirm the depth of anesthesia by assessing the loss of the righting reflex and the absence

of a pedal withdrawal reflex (toe pinch).[3][7] A surgical plane of anesthesia is typically

reached within 3 minutes.[3]

Monitor the respiratory rate every 2-5 minutes throughout the procedure.[3]

If the surgical plane of anesthesia is not achieved, a supplemental dose of alfaxalone (10-20

mg/kg) may be considered, though this was not necessary in the cited study.[3]

Following the procedure, continue to monitor the mouse on a heating pad until the righting

reflex returns.
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Figure 2: Experimental workflow for subcutaneous alfaxalone anesthesia in mice.
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Important Considerations and Potential Side Effects
Strain and Sex Differences: Studies have shown significant differences in anesthetic

sensitivity between mouse strains and sexes.[3][6][7][8] For example, C57BL/6J mice may

have different dose requirements than outbred strains like CD1.[7] It is crucial to perform pilot

studies to determine the optimal dose for the specific strain and sex of mice being used.

Respiratory Depression: Alfaxalone can cause respiratory depression, which is a common

side effect of many anesthetics.[4] Careful monitoring of the respiratory rate is essential.

Hypothermia: Anesthetized animals are prone to hypothermia.[4] Maintaining body

temperature with a heating pad is critical for a successful recovery.

Adverse Reactions: While generally considered safe, some studies have reported adverse

reactions to alfaxalone in mice, including jumping movements, facial scratching, and limb

jerking during recovery, particularly when used as a single agent.[12] The combination with

xylazine appears to mitigate some of these effects.[12]

Route of Administration: The subcutaneous route has been shown to have a better survival

rate compared to intraperitoneal administration for certain procedures like laparotomy.[6][7]

[8][9]

Conclusion
Subcutaneous administration of alfaxalone, particularly in combination with an alpha-2 agonist

like xylazine and an analgesic like buprenorphine, offers a reliable and safe method for

inducing and maintaining surgical anesthesia in mice. The protocols and data presented here

provide a foundation for researchers to implement this technique. However, careful

consideration of strain, sex, and the specific experimental requirements is necessary to

optimize the anesthetic regimen and ensure animal welfare.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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